N-(4-nitrobenzyl)ethanesulfonamide
Cat. No. B8394172
M. Wt: 244.27 g/mol
InChI Key: LVIIOEBPOBMMLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08937092B2
Procedure details
N-(4-Nitrobenzyl)ethanesulfonamide (776 mg, 3.18 mmol) was dissolved in methanol and tetrahydrofuran (1:1, 35 mL). 10% Pd/C (264 mg, 3 equiv) was added to it. The resulting mixture was stirred at room temperature for overnight under H2. TLC showed complete consumption of starting material. The mixture was filtered through celite bed and the filterate was concentrated under reduced pressure. The crude was purified by column chromatography to give N-(4-aminobenzyl)ethanesulfonamide (504 mg, 74%).
Yield
74%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:16]=[CH:15][C:7]([CH2:8][NH:9][S:10]([CH2:13][CH3:14])(=[O:12])=[O:11])=[CH:6][CH:5]=1)([O-])=O>CO.O1CCCC1.[Pd]>[NH2:1][C:4]1[CH:16]=[CH:15][C:7]([CH2:8][NH:9][S:10]([CH2:13][CH3:14])(=[O:12])=[O:11])=[CH:6][CH:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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776 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(CNS(=O)(=O)CC)C=C1
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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264 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at room temperature for overnight under H2
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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consumption of starting material
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered through celite bed
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filterate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude was purified by column chromatography
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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NC1=CC=C(CNS(=O)(=O)CC)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 504 mg | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 74% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
